Cas no 90792-50-0 (5,7-Benzothiazolediamine,2-methyl-)

5,7-Benzothiazolediamine,2-methyl- structure
90792-50-0 structure
Product name:5,7-Benzothiazolediamine,2-methyl-
CAS No:90792-50-0
MF:C8H9N3S
MW:179.242159605026
CID:798799
PubChem ID:45077348

5,7-Benzothiazolediamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5,7-Benzothiazolediamine,2-methyl-
    • Benzothiazole, 5,7-diamino-2-methyl- (7CI)
    • 90792-50-0
    • Benzothiazole,5,7-diamino-2-methyl-(7ci)
    • Inchi: InChI=1S/C8H9N3S/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,9-10H2,1H3
    • InChI Key: QCKXNPCFZAVSFH-UHFFFAOYSA-N
    • SMILES: CC1=NC2=CC(=CC(=C2S1)N)N

Computed Properties

  • Exact Mass: 179.052
  • Monoisotopic Mass: 179.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.2A^2
  • XLogP3: 1.4

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